Cas no 2172087-77-1 (5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide)
5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide
- 2172087-77-1
- EN300-1594042
-
- Inchi: 1S/C9H14F2N4O2/c1-5(3-2-4-16)15-7(8(10)11)6(9(12)17)13-14-15/h5,8,16H,2-4H2,1H3,(H2,12,17)
- InChI Key: FYDHDGPXMUKJGW-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(N)=O)N=NN1C(C)CCCO)F
Computed Properties
- Exact Mass: 248.10848203g/mol
- Monoisotopic Mass: 248.10848203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 94Ų
5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1594042-0.05g |
5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172087-77-1 | 0.05g |
$2254.0 | 2023-06-04 | ||
| Enamine | EN300-1594042-0.1g |
5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172087-77-1 | 0.1g |
$2361.0 | 2023-06-04 | ||
| Enamine | EN300-1594042-0.25g |
5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172087-77-1 | 0.25g |
$2468.0 | 2023-06-04 | ||
| Enamine | EN300-1594042-0.5g |
5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172087-77-1 | 0.5g |
$2576.0 | 2023-06-04 | ||
| Enamine | EN300-1594042-1.0g |
5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172087-77-1 | 1g |
$2683.0 | 2023-06-04 | ||
| Enamine | EN300-1594042-2.5g |
5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172087-77-1 | 2.5g |
$5258.0 | 2023-06-04 | ||
| Enamine | EN300-1594042-5.0g |
5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172087-77-1 | 5g |
$7780.0 | 2023-06-04 | ||
| Enamine | EN300-1594042-10.0g |
5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172087-77-1 | 10g |
$11537.0 | 2023-06-04 | ||
| Enamine | EN300-1594042-50mg |
5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172087-77-1 | 50mg |
$2254.0 | 2023-09-23 | ||
| Enamine | EN300-1594042-100mg |
5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
2172087-77-1 | 100mg |
$2361.0 | 2023-09-23 |
5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide
Comprehensive Overview of 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172087-77-1)
The compound 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172087-77-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and hydroxypentan-2-yl substituents, belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatile biological activities. The presence of the carboxamide moiety further enhances its potential as a scaffold for drug development, particularly in targeting enzymes and receptors involved in various disease pathways.
In recent years, the scientific community has shown growing interest in 1,2,3-triazole-based compounds due to their remarkable pharmacokinetic properties and synthetic accessibility via click chemistry. The incorporation of a difluoromethyl group in this molecule is particularly noteworthy, as fluorinated compounds are increasingly explored for their ability to improve metabolic stability and bioavailability. Researchers are actively investigating the role of 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide in modulating biological targets, with preliminary studies suggesting potential applications in inflammation and oncology.
The structural complexity of this compound raises questions about its synthetic routes and scalability. A common query among chemists is: "How to synthesize 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide?" The answer lies in multi-step organic transformations, often involving copper-catalyzed azide-alkyne cycloaddition (CuAAC) to construct the 1,2,3-triazole core, followed by selective functionalization of the hydroxypentan-2-yl and difluoromethyl groups. Recent advancements in flow chemistry have also enabled more efficient production of such intricate molecules.
From a therapeutic perspective, the carboxamide functionality in this compound is a key pharmacophore, frequently associated with hydrogen bonding interactions in biological systems. This feature aligns with the current trend in drug discovery, where researchers prioritize molecules capable of forming robust interactions with protein targets. The hydroxyl group in the 5-hydroxypentan-2-yl side chain further contributes to the compound's solubility, addressing one of the major challenges in developing orally bioavailable drugs.
Environmental and safety considerations are also critical when working with fluorinated compounds like 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide. While not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. The compound's biodegradability and ecotoxicological profile are subjects of ongoing study, reflecting the broader industry focus on sustainable chemistry practices.
In the context of intellectual property, CAS No. 2172087-77-1 has been referenced in several patent applications, highlighting its commercial potential. Pharmaceutical companies are particularly interested in its utility as an intermediate for novel drug candidates. The compound's versatility allows for further derivatization, making it a valuable asset in structure-activity relationship (SAR) studies.
Looking ahead, the demand for 1,2,3-triazole-based molecules like this one is expected to rise, driven by their proven efficacy and the continuous need for new therapeutic agents. As research progresses, we anticipate more detailed insights into the mechanism of action and clinical potential of 5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide, solidifying its position as a promising candidate in modern drug discovery pipelines.
2172087-77-1 (5-(difluoromethyl)-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)